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Compound of Interest

Compound Name: Nickel titanium

Cat. No.: B1254497 Get Quote

For researchers, scientists, and drug development professionals, understanding the

mechanical properties of superelastic Nitinol is critical for the design and reliability of medical

devices and other advanced applications. This guide provides a comprehensive comparison of

superelastic Nitinol alloys, details on the validation of constitutive models, and standardized

experimental protocols.

Nitinol, a nearly equiatomic alloy of nickel and titanium, is renowned for its unique superelastic

and shape memory properties.[1] These characteristics, driven by a reversible, stress-induced

martensitic phase transformation, allow it to undergo large deformations and return to its

original shape.[2] Accurate characterization of its mechanical behavior through tensile testing is

paramount for ensuring device performance and safety. Furthermore, the validation of

constitutive models against experimental data is essential for predictive finite element analysis

(FEA) in the design process.

Comparison of Superelastic Nitinol Alloys
The mechanical properties of superelastic Nitinol can be tailored by slight variations in

composition and processing history.[3] Below is a comparison of typical tensile properties for

several common commercial superelastic Nitinol alloys. These values are intended as a

guideline, and specific properties can vary based on the manufacturer and processing.[4]
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Material Grade

Ultimate
Tensile
Strength (UTS)
(MPa)

Loading
Plateau Stress
@ 3% Strain
(MPa)

Permanent Set
(after 6%
strain)

Key
Characteristic
s &
Applications

SE508ELI ≥ 1070 ≥ 380 ≤ 0.3%

Ultrapure

material with

minimal

inclusions for

safety-critical

applications.[4]

SE508 ≥ 1070 ≥ 380 ≤ 0.3%

Flagship material

with a long

history of use in

implanted

medical devices.

[4][5][6]

SE506 ≥ 1070
~25% lower than

SE508
≤ 0.3%

Higher

transformation

temperature,

resulting in a

softer feel. Often

used in

orthodontic

archwires.[4]

SE510 ≥ 1070
~25% higher

than SE508
≤ 0.3%

Lower

transformation

temperature,

resulting in a

stiffer feel.

Commonly used

for guidewires

requiring

enhanced kink

resistance.[4]
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Validation of Superelastic Nitinol Constitutive
Models
Constitutive models are mathematical frameworks used to describe the mechanical behavior of

materials. For superelastic Nitinol, these models are crucial for simulating the performance of

devices under various loading conditions. Several constitutive models have been developed,

with the Auricchio and Lagoudas models being prominent in commercial FEA software.[7][8]

The validation of these models against experimental tensile testing data is a critical step in

ensuring the accuracy of simulations.

A comprehensive review of constitutive models for shape memory alloys reveals a variety of

approaches, including those based on plasticity, internal variables, and hysteresis models.[7][9]

The selection of a model often depends on the specific application and the desired balance

between accuracy and computational efficiency.

While a direct quantitative comparison table of different models from a single comprehensive

study is not readily available in the public domain, the general approach involves comparing

the stress-strain curves predicted by the model with those obtained from experimental testing.

The key parameters for comparison include the upper and lower plateau stresses, residual

elongation, and the overall shape of the hysteresis loop.

Experimental Protocol: Tensile Testing of
Superelastic Nitinol
The standardized method for tensile testing of superelastic Nitinol is outlined in ASTM F2516.

[1][10] This protocol ensures consistency and comparability of data across different laboratories

and materials.

Detailed Methodology (based on ASTM F2516)
Specimen Preparation:

Specimens can be in the form of wire, tube, or strip.

Measure and record the initial dimensions (e.g., diameter, cross-sectional area) of the

specimen.
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Test Setup:

The test is typically conducted at room temperature (22 ± 2 °C).[11]

Secure the specimen in the grips of a universal testing machine, ensuring proper

alignment to avoid bending stresses.[12]

For wire diameters greater than 0.2 mm, an extensometer is required to accurately

measure strain. For smaller diameters, crosshead displacement may be used.[1]

Testing Procedure:

Apply a tensile load at a constant strain rate.[2]

Load the specimen to a predetermined strain (e.g., 6%).[1]

Unload the specimen to a minimal stress level (e.g., less than 7 MPa).[1]

Record the load and displacement/strain data continuously throughout the loading and

unloading cycle.

Following the initial cycle, the specimen is typically loaded to failure to determine its

ultimate tensile strength and elongation.[12]

Data Analysis:

From the stress-strain curve, determine the following key parameters:

Upper Plateau Strength (UPS): The stress at a specified strain during the initial loading

phase.[12]

Lower Plateau Strength (LPS): The stress at a specified strain during the unloading

phase.[12]

Residual Elongation: The permanent strain remaining after the load is removed.[12]

Ultimate Tensile Strength (UTS): The maximum stress the material can withstand before

fracture.
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Elongation at Failure: The total strain at the point of fracture.

Visualizing the Workflow and Concepts
To better illustrate the relationships between tensile testing, data analysis, and model

validation, the following diagrams are provided.

Experimental Phase Data Analysis & Validation

Modeling Phase

Specimen Preparation Tensile Testing (ASTM F2516) Data Acquisition (Stress-Strain) Calculate Mechanical Properties

Validation (Compare Exp. vs. Pred.)

Model PredictionConstitutive Model Selection (e.g., Auricchio, Lagoudas)
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Workflow for Tensile Testing and Model Validation of Superelastic Nitinol.

Austenite Phase
(Parent Phase)

Stress-Induced Martensite
(Deformed Phase)

 Loading (Stress Application) Unloading (Stress Removal)
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Phase Transformation in Superelastic Nitinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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